BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic and Structural Elucidation of 10-
Hydroxy-16-epiaffinine: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 10-Hydroxy-16-epiaffinine

Cat. No.: B15596922

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data available for
the indole alkaloid 10-Hydroxy-16-epiaffinine (CAS Number: 82513-70-0). The information is
intended for researchers, scientists, and professionals in the field of drug development and
natural product chemistry.

Summary of Physicochemical and Spectroscopic
Data

10-Hydroxy-16-epiaffinine is an amorphous solid isolated from the plant species Hunteria
zeylanica, a member of the Apocynaceae family. The compound has a molecular formula of
C20H24N203 and a molecular weight of 340.42 g/mol .

Spectroscopic Data

While a comprehensive dataset from primary literature is not readily available in the public
domain, the following information has been compiled from indexed sources. The primary
reference for the isolation and initial characterization of this compound is a 1981 publication by
C. Lavaud et al. in the journal Tetrahedron.

Table 1: Physicochemical and UV Spectroscopic Data for 10-Hydroxy-16-epiaffinine
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Property Value
Physical State Amorphous Solid
Specific Rotation [a]D -122° (c=0.46 in CHCIs)

212 nm (log € 4.46), 228 nm (sh), 277 nm (sh),

UV Amax (MeOH
( ) 328 nm (log € 4.17)

Note: Detailed NMR, MS, and IR data are expected to be available in the cited primary
literature but are not publicly accessible at this time.

Experimental Protocols

The detailed experimental protocols for the isolation of 10-Hydroxy-16-epiaffinine from
Hunteria zeylanica and the acquisition of its spectroscopic data are described in the following

publication:

e Lavaud, C., Massiot, G., Vercauteren, J., & Le Men-Olivier, L. (1981). Alcaloides de Hunteria
zeylanica. Tetrahedron, 37(15), 2793-2800.

Due to access limitations, the specific details of the experimental procedures from this article
cannot be reproduced here. Researchers are advised to consult the original publication for
comprehensive methodological information.

Logical Workflow for Natural Product
Characterization

The process of isolating and characterizing a novel natural product like 10-Hydroxy-16-
epiaffinine follows a well-established scientific workflow. This can be visualized as a series of
logical steps from initial extraction to final structure elucidation.
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Caption: Workflow for the isolation and structural elucidation of a natural product.
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This diagram illustrates the logical progression from the raw plant material to the final
confirmed chemical structure of a compound like 10-Hydroxy-16-epiaffinine. The process
relies on a combination of extraction and purification techniques followed by a suite of
spectroscopic analyses to determine the molecular formula and connectivity of the atoms.

 To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of 10-Hydroxy-
16-epiaffinine: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596922#10-hydroxy-16-epiaffinine-spectroscopic-
data-nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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